Cas no 81438-53-1 (2,7-Dimethylimidazo1,2-apyridine-3-carboxylic Acid)

2,7-Dimethylimidazo1,2-apyridine-3-carboxylic Acid structure

81438-53-1 structure

Product Name:2,7-Dimethylimidazo1,2-apyridine-3-carboxylic Acid

CAS No:81438-53-1

MF:C₁₀H₁₀N₂O₂

MW:190.198602199554

MDL:MFCD00139513

CID:703926

PubChem ID:2736254

Update Time:2024-10-27

2,7-Dimethylimidazo1,2-apyridine-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

- 2,7-Dimethylimidazo[1,2-a]pyridine-3-carboxylic acid
- Imidazo[1,2-a]pyridine-3-carboxylic acid, 2,7-dimethyl-
- 2,7-dimethylimidazo[1,2-a]pyridine-3-carboxylic acid(SALTDATA: FREE)
- Bionet2_000266
- Oprea1_474904
- BDKHWMQAUGGNAQ-UHFFFAOYSA-N
- HMS1364M02
- STK519633
- KM2081
- BBL002649
- 0080AF
- SBB053544
- AK124773
- AB0083192
- ST24038894
- BB 0238572
- 2,7-dimethylimidazo[1,2-a]pyridine-3-carboxylicacid
- 2,7-Dimethyl
- 2,7-Dimethylimidazo[1,2-a]pyridine-3-carboxylic acid (ACI)
- 2,7-Dimethylimidazolo[1,2-a]pyridine-3-carboxylic acid
- 10D-582
- AKOS000111432
- CCG-56507
- DTXCID30322267
- 81438-53-1
- 2,7-dimethylimidazo [1,2-a]pyridine-3-carboxylic
- DB-024515
- DTXSID10371233
- 2,7-Dimethylimidazo(1,2-a)pyridine-3-carboxylic acid
- CS-0047630
- 2,7-dimethylimidazo[1,2-a]pyridine -3-carboxylic acid
- MFCD00139513
- SCHEMBL1768162
- SR-01000645458-1
- 2,7-Dimethylimidazo1,2-apyridine-3-carboxylic Acid
- MDL： MFCD00139513
- Inchi： 1S/C10H10N2O2/c1-6-3-4-12-8(5-6)11-7(2)9(12)10(13)14/h3-5H,1-2H3,(H,13,14)
- InChI Key： BDKHWMQAUGGNAQ-UHFFFAOYSA-N
- SMILES： O=C(C1N2C(C=C(C)C=C2)=NC=1C)O

Computed Properties

Exact Mass: 190.074227566g/mol
Monoisotopic Mass: 190.074227566g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 244
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 54.6
XLogP3: 2.4

2,7-Dimethylimidazo1,2-apyridine-3-carboxylic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	066591-250mg	2,7-Dimethylimidazo[1,2-a]pyridine-3-carboxylic acid	81438-53-1	97%	250mg	￡44.00	2022-03-01
Fluorochem	066591-1g	2,7-Dimethylimidazo[1,2-a]pyridine-3-carboxylic acid	81438-53-1	97%	1g	￡108.00	2022-03-01
Fluorochem	066591-5g	2,7-Dimethylimidazo[1,2-a]pyridine-3-carboxylic acid	81438-53-1	97%	5g	￡324.00	2022-03-01
Fluorochem	066591-10g	2,7-Dimethylimidazo[1,2-a]pyridine-3-carboxylic acid	81438-53-1	97%	10g	￡533.00	2022-03-01
Apollo Scientific	OR3867-100mg	2,7-Dimethylimidazo[1,2-a]pyridine-3-carboxylic acid	81438-53-1		100mg	£30.00	2025-02-20
Apollo Scientific	OR3867-1g	2,7-Dimethylimidazo[1,2-a]pyridine-3-carboxylic acid	81438-53-1		1g	£172.00	2025-02-20
Apollo Scientific	OR3867-5g	2,7-Dimethylimidazo[1,2-a]pyridine-3-carboxylic acid	81438-53-1		5g	£560.00	2025-02-20
Chemenu	CM255134-100mg	2,7-Dimethylimidazo[1,2-a]pyridine-3-carboxylic acid	81438-53-1	95+%	100mg	$54	2021-08-04
Chemenu	CM255134-250mg	2,7-Dimethylimidazo[1,2-a]pyridine-3-carboxylic acid	81438-53-1	95+%	250mg	$94	2021-08-04
Chemenu	CM255134-1g	2,7-Dimethylimidazo[1,2-a]pyridine-3-carboxylic acid	81438-53-1	95+%	1g	$204	2021-08-04

2,7-Dimethylimidazo1,2-apyridine-3-carboxylic Acid Production Method

Production Method 1

695-34-1

81438-53-1

Reaction Conditions

1.1 -
2.1 Reagents: Lithium hydroxide

Reference

Design, synthesis and biological activity of N-(2-phenoxy)ethyl imidazo[1,2-a]pyridine-3-carboxamides as new antitubercular agents

Wang, Apeng; et al, European Journal of Medicinal Chemistry, 2019, 178, 715-725

Production Method 2

81448-48-8

81438-53-1

Reaction Conditions

1.1 Reagents: Lithium hydroxide Solvents: Ethanol , Water ; 35 h, rt → reflux
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 4 - 5

Reference

Synthesis, study of antileishmanial and antitrypanosomal activity of imidazo pyridine fused triazole analogues

Nandikolla, Adinarayana; et al, RSC Advances, 2020, 10(63), 38328-38343

Production Method 3

81448-48-8

81438-53-1

Reaction Conditions

1.1 Reagents: Lithium hydroxide Solvents: Ethanol , Water ; 48 h, reflux; cooled
1.2 Reagents: Hydrochloric acid Solvents: Water ; cooled; pH 4

Reference

Ligand-free Pd-catalysed decarboxylative arylation of imidazo[1,2-a]pyridine-3-carboxylic acids with aryl bromides

Karale, Uttam B.; et al, RSC Advances, 2016, 6(69), 65095-65104

Production Method 4

695-34-1

609-15-4

81438-53-1

Reaction Conditions

1.1 Solvents: 1,2-Dimethoxyethane ; 36 h, reflux
2.1 Reagents: Lithium hydroxide Solvents: Ethanol , Water ; 35 h, rt → reflux
2.2 Reagents: Hydrochloric acid Solvents: Water ; pH 4 - 5

Reference

Synthesis, study of antileishmanial and antitrypanosomal activity of imidazo pyridine fused triazole analogues

Nandikolla, Adinarayana; et al, RSC Advances, 2020, 10(63), 38328-38343

Production Method 5

695-34-1

609-15-4

81438-53-1

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Acetonitrile ; reflux
2.1 Reagents: Lithium hydroxide Solvents: Ethanol , Water ; rt
2.2 Reagents: Hydrochloric acid Solvents: Water

Reference

Design, synthesis and antimycobacterial activity of novel imidazo[1,2-a]pyridine-3-carboxamide derivatives

Lv, Kai; et al, European Journal of Medicinal Chemistry, 2017, 137, 117-125